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Compound of Interest

Compound Name: Diisobutyl Adipate

Cat. No.: B1670624

A Technical Guide to the Physical Properties of
Diisobutyl Adipate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of
Diisobutyl Adipate (DIBA), a diester of isobutyl alcohol and adipic acid. Due to its properties
as a plasticizer, emollient, and solvent, DIBA is utilized in a variety of applications, including in
the pharmaceutical and cosmetic industries. A thorough understanding of its physical
characteristics is crucial for formulation development, quality control, and ensuring product
performance and stability.

Core Physical Properties of Diisobutyl Adipate

The following table summarizes the key physical properties of Diisobutyl Adipate, compiled
from various sources. These values represent typical data and may vary slightly depending on
the purity and measurement conditions.
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Physical Property Value Temperature (°C) Pressure

Viscosity 20 cP 20 Ambient

Low-viscosity

Boiling Point 278 - 280 °CJ[1] - 760 mmHg
293 °C[2][3][41[5] - 760 mmHg

294 °C - 760 mmHg

279 °C - 760 mmHg

186 - 188 °C - 15 mmHg

Density 0.9534 g/cm3 19 Ambient
0.950 - 0.956 g/cm3 20 Ambient

0.954 g/mL 25 Ambient

0.953 £ 0.003 g/cm3 20 Ambient

Experimental Protocols for Determination of
Physical Properties

Accurate determination of the physical properties of Diisobutyl Adipate is essential for its
application. The following are detailed methodologies for measuring viscosity, boiling point, and
density.

Viscosity Determination using a Rotational Viscometer

Rotational viscometers are a common and accurate method for determining the viscosity of
liquids.

Principle: This method is based on the principle that the torque required to rotate a spindle
immersed in a fluid is proportional to the viscosity of that fluid. The instrument measures the
resistance of the fluid to the rotational movement of the spindle.

Apparatus:
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Rotational Viscometer (e.g., Brookfield type)

Appropriate spindle for the expected viscosity range

Temperature-controlled water bath

Beaker or sample container
Procedure:

o Sample Preparation: Place a sufficient amount of Diisobutyl Adipate into a beaker, ensuring
the sample is free of air bubbles.

o Temperature Control: Place the beaker in a temperature-controlled water bath set to the
desired temperature (e.g., 20°C) and allow the sample to equilibrate.

e Instrument Setup:

o Select an appropriate spindle and rotational speed based on the expected viscosity of
DIBA (low to medium viscosity).

o Attach the spindle to the viscometer.

o Calibrate the viscometer according to the manufacturer's instructions, often using a
certified viscosity standard.

¢ Measurement:

o Immerse the spindle into the Diisobutyl Adipate sample up to the immersion mark on the
spindle shaft.

o Start the motor of the viscometer at the selected speed.
o Allow the reading to stabilize. This is indicated when the torque reading remains constant.

o Record the viscosity value displayed by the instrument in centipoise (cP) or Pascal-
seconds (Pa-s).
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» Data Analysis: Repeat the measurement at different rotational speeds to check for
Newtonian behavior. For a Newtonian fluid like DIBA, the viscosity should remain constant
regardless of the shear rate (rotational speed).

Boiling Point Determination using Ebulliometry

An ebulliometer is a specialized instrument for the precise measurement of the boiling point of
liquids.

Principle: Ebulliometry is based on the principle that at a given atmospheric pressure, a pure
liquid boils at a constant temperature. The ebulliometer creates a state of equilibrium between
the liquid and vapor phases, allowing for a highly accurate measurement of this temperature.

Apparatus:

Ebulliometer (e.g., Swietostawski type)

Heating mantle or electric heater

Calibrated thermometer or temperature probe with high resolution (e.g., 0.1°C)

Condenser

Procedure:

e Apparatus Setup:

o Assemble the ebulliometer according to the manufacturer's instructions. Ensure all glass
joints are properly sealed.

o Place the Diisobutyl Adipate sample into the boiling flask of the ebulliometer.

o Place the thermometer or temperature probe in the designated thermowell, ensuring it is
positioned to measure the temperature of the vapor in equilibrium with the boiling liquid.

o Connect the condenser to a cold water supply.

e Measurement:
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[e]

Begin heating the sample gently using the heating mantle.

o

As the liquid begins to boil, observe the temperature reading.

[¢]

The temperature will rise and then stabilize once the liquid-vapor equilibrium is reached.
This stable temperature is the boiling point.

[¢]

Record the boiling point and the ambient atmospheric pressure.

o Correction for Pressure: If the atmospheric pressure during the measurement is not exactly
760 mmHg, a correction may be necessary to report the normal boiling point.

Density Determination using a Pychometer

A pycnometer, or specific gravity bottle, is a flask with a precisely known volume used to
determine the density of a liquid with high accuracy.

Principle: The density of a liquid is determined by accurately measuring the mass of a known
volume of the liquid. The pycnometer allows for the precise measurement of the volume.

Apparatus:

Pycnometer (specific gravity bottle) with a ground-glass stopper containing a capillary tube

Analytical balance (readable to at least 0.0001 g)

Temperature-controlled water bath

Distilled water (for calibration)

Procedure:

 Calibration of the Pycnometer:

o Thoroughly clean and dry the pycnometer and its stopper.

o Weigh the empty, dry pycnometer on the analytical balance (m_empty).

o Fill the pycnometer with distilled water of a known temperature and density.
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[e]

Insert the stopper, allowing excess water to exit through the capillary.

(¢]

Dry the outside of the pycnometer carefully.

[¢]

Weigh the pycnometer filled with water (m_water).

[¢]

Calculate the volume of the pycnometer (V) using the known density of water at that
temperature.

o Measurement of Diisobutyl Adipate Density:
o Empty, clean, and dry the calibrated pycnometer.
o Fill the pycnometer with Diisobutyl Adipate.

o Place the pycnometer in a temperature-controlled water bath to bring the sample to the
desired temperature (e.g., 20°C or 25°C).

o Insert the stopper, allowing excess liquid to exit.
o Dry the outside of the pycnometer.
o Weigh the pycnometer filled with Diisobutyl Adipate (m_DIBA).
» Calculation:
o Calculate the mass of the Diisobutyl Adipate: Mass_DIBA = m_DIBA - m_empty.
o Calculate the density of Diisobutyl Adipate: Density DIBA = Mass_DIBA/ V.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid substance like Diisobutyl Adipate.
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Workflow for Physical Property Determination
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Caption: Generalized workflow for determining the physical properties of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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